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Introduction
Cefepime-taniborbactam is an investigational β-lactam/β-lactamase inhibitor combination

antibiotic. Cefepime is a fourth-generation cephalosporin with a broad spectrum of activity

against Gram-negative and Gram-positive bacteria.[1] Taniborbactam is a novel, broad-

spectrum boronate-based β-lactamase inhibitor that protects cefepime from degradation by a

wide range of β-lactamases, including serine- and metallo-β-lactamases.[2][3][4][5] This

document provides detailed application notes and protocols for the in vitro susceptibility testing

of cefepime-taniborbactam using a fixed concentration of taniborbactam.

Fixed Concentration of Taniborbactam
For in vitro antimicrobial susceptibility testing (AST), a fixed concentration of 4 µg/mL of

taniborbactam is used in combination with varying concentrations of cefepime.[2][6][7][8][9]

[10][11][12][13][14][15][16] The rationale for selecting this concentration is based on

comprehensive in vitro studies, including broth microdilution and time-kill assays, as well as

pharmacokinetic/pharmacodynamic modeling, to ensure potentiation of cefepime's activity

against a broad range of β-lactamase-producing bacteria.[2]
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Table 1: Cefepime-Taniborbactam Concentration Ranges
for In Vitro Testing

Component Concentration Range Fixed Concentration

Cefepime Typically 0.06 to 256 µg/mL -

Taniborbactam - 4 µg/mL

Table 2: Quality Control (QC) Ranges for Cefepime-
Taniborbactam Broth Microdilution (CLSI)

Quality Control Strain
Cefepime MIC Range
(µg/mL)

Cefepime-Taniborbactam
(4 µg/mL) MIC Range
(µg/mL)

Escherichia coli ATCC® 25922 0.03 - 0.12 0.03 - 0.12

Pseudomonas aeruginosa

ATCC® 27853
1 - 4 1 - 4

Klebsiella pneumoniae ATCC®

700603
0.12 - 1 0.06 - 0.5

Escherichia coli NCTC 13353 ≥64 0.12 - 1

Note: QC ranges should be confirmed with the latest CLSI M100 document.[6][9]

Experimental Protocols
Broth Microdilution Method for Minimum Inhibitory
Concentration (MIC) Determination
This protocol is based on the Clinical and Laboratory Standards Institute (CLSI) M07

guidelines.[6][8][9]

Materials:

Cefepime analytical standard
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Taniborbactam analytical standard

Cation-adjusted Mueller-Hinton Broth (CAMHB)

Sterile 96-well microtiter plates

Bacterial inoculum suspension equivalent to a 0.5 McFarland standard

Sterile saline or broth for inoculum preparation

Spectrophotometer

Incubator (35°C ± 2°C)

Procedure:

Preparation of Stock Solutions:

Prepare a stock solution of cefepime at a concentration of 2560 µg/mL.

Prepare a stock solution of taniborbactam at a concentration of 40 µg/mL.

Sterilize stock solutions by filtration through a 0.22 µm filter.

Preparation of Cefepime-Taniborbactam Solutions:

In CAMHB, prepare a series of two-fold dilutions of cefepime to achieve final

concentrations ranging from 0.06 to 256 µg/mL in the microtiter plate wells.

To each cefepime dilution, add taniborbactam to achieve a final fixed concentration of 4

µg/mL.

Inoculum Preparation:

From a fresh (18-24 hour) culture plate, select 3-5 colonies of the test organism.

Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland

standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL.
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Dilute the standardized inoculum in CAMHB to achieve a final concentration of

approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

Inoculation of Microtiter Plates:

Dispense 50 µL of the appropriate cefepime-taniborbactam working solution into each

well of the 96-well plate.

Add 50 µL of the final bacterial inoculum to each well, resulting in a final volume of 100 µL.

Include a growth control well (inoculum in CAMHB without antibiotic) and a sterility control

well (CAMHB only).

Incubation:

Incubate the plates at 35°C ± 2°C in ambient air for 16-20 hours.

Reading the MIC:

The MIC is defined as the lowest concentration of cefepime, in the presence of 4 µg/mL

taniborbactam, that completely inhibits visible growth of the organism.

Mandatory Visualization
Mechanism of Action of Cefepime-Taniborbactam
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Caption: Mechanism of action of cefepime-taniborbactam.

Experimental Workflow for Broth Microdilution MIC
Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for In Vitro Testing of
Cefepime-Taniborbactam]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611149#cefepime-taniborbactam-fixed-
concentration-for-in-vitro-testing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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